Cas no 1806745-04-9 (4-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1806745-04-9
• MF: C₈H₃F₆NO₄
• MW: 291.104143381119
• CID: 4833190
• Update Time: 2025-10-28

4-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H3F6NO4/c9-7(10,11)5-3(6(17)18)4(16)2(1-15-5)19-8(12,13)14/h1H,(H,15,16)(H,17,18)
• InChI Key： OWHWUBXSEJHJHI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C(C(=CN1)OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 486
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6

Additional information on 4-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid

4-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic Acid: A Comprehensive Overview

4-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid, also known by its CAS number 1806745-04-9, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique pyridine ring structure, which incorporates multiple functional groups, including hydroxyl, trifluoromethoxy, trifluoromethyl, and carboxylic acid groups. These functional groups contribute to its diverse chemical properties and reactivity, making it a valuable molecule in both academic research and industrial applications.

The synthesis of this compound involves a series of intricate organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, the use of transition metal catalysts and advanced coupling reactions has been reported in the literature as effective strategies for constructing the pyridine ring system with high precision.

The structural features of 4-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid make it particularly interesting for pharmacological studies. The presence of electron-withdrawing groups, such as the trifluoromethoxy and trifluoromethyl groups, significantly influences the electronic properties of the molecule. These groups enhance the molecule's ability to interact with biological targets, such as enzymes and receptors, potentially leading to novel therapeutic agents. Recent studies have explored its potential as a lead compound in drug discovery programs targeting various diseases, including cancer and inflammatory conditions.

In addition to its pharmacological applications, this compound has also found utility in materials science. The carboxylic acid group can participate in various polymerization reactions, enabling the formation of polymeric materials with tailored properties. Researchers have investigated its use in creating biodegradable polymers for applications in packaging and biomedical devices. The trifluorinated substituents contribute to the thermal stability and chemical resistance of these materials, making them suitable for harsh environmental conditions.

The environmental impact of 4-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid has also been a topic of recent research. Studies have focused on understanding its degradation pathways under various environmental conditions, such as soil and aquatic environments. These investigations are crucial for assessing its potential risks to ecosystems and ensuring sustainable practices in its production and use.

In conclusion, 4-Hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug development, materials science, and environmental chemistry. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.